Cas no 2228370-72-5 (1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine
• CAS No: 2228370-72-5
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6190195
• PubChem ID: 165628295
• Update Time: 2025-07-02

1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine
• EN300-1782202
• 2228370-72-5

• Inchi： 1S/C9H17N3/c1-4-5-7(2)9-8(10)6-11-12(9)3/h6-7H,4-5,10H2,1-3H3
• InChI Key： LKRHRDTXSBHLAD-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C(C)CCC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 2228370-72-5 and Product Name: 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine

The compound with the CAS number 2228370-72-5 and the product name 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, belonging to the pyrazole class, has garnered considerable attention due to its unique structural properties and potential applications in drug discovery. Pyrazole derivatives are well-known for their diverse biological activities, making them valuable scaffolds in medicinal chemistry. The specific substitution pattern in 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine contributes to its distinct chemical and pharmacological profile, which has been explored in recent scientific studies.

Recent research has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The presence of a methyl group at the 1-position and a pentan-2-yl group at the 5-position in 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine introduces specific steric and electronic effects that can modulate its interactions with biological targets. This compound has been investigated for its potential role in inhibiting various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The structural features of this molecule make it a promising candidate for further optimization as a lead compound in drug development.

In vitro studies have demonstrated that 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine exhibits notable activity against several key targets. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins involved in inflammation. Additionally, this compound has shown potential in inhibiting kinases associated with tumor growth and metastasis. These findings align with the broader trend in pharmaceutical research towards identifying small molecules that can modulate complex signaling pathways.

The synthesis of 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of the pentan-2-yl group at the 5-position is particularly challenging but essential for achieving the desired biological activity. Researchers have leveraged computational chemistry tools to optimize synthetic routes and predict the pharmacokinetic properties of this compound.

One of the most compelling aspects of 1-methyl-5-(pentan-2-yl)-1H-pyrazol-4-amine is its potential for further derivatization to enhance its therapeutic efficacy. By modifying other functional groups or introducing additional substituents, chemists can fine-tune its biological profile. For example, replacing the methyl group at the 1-position with other heteroatoms or aromatic rings could alter its binding affinity to target proteins. Such modifications are often guided by structure-based drug design principles, where high-resolution crystal structures of protein targets are used to rationalize changes in molecular structure.

The pharmacological evaluation of 1-methyl-5-(pentan-2-yll)-1H-pyrazol -4 -amine has been complemented by preclinical studies in animal models. These studies have provided insights into its safety profile and potential therapeutic benefits. The compound has demonstrated low toxicity at doses expected to produce therapeutic effects, suggesting its suitability for further development into a clinical candidate. However, additional studies are needed to fully understand its long-term effects and potential side interactions with other drugs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising compounds like 1-methyl -5 -(pentan -2 -yl) -1 H -pyrazol -4 -amine. Predictive models have been trained on large datasets containing known bioactive molecules to identify novel candidates with similar properties. These computational tools have helped researchers prioritize compounds for experimental validation, reducing the time and resources required for hit identification.

The future direction of research on 1-methyl -5 -(pentan -2 -yl) -1 H -pyrazol -4 -amine includes exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, investigating its pharmacokinetic properties—such as absorption, distribution, metabolism, excretion (ADME)—is essential for optimizing dosing regimens and improving patient outcomes.

In conclusion, 2228370 72 5and 1 methyl 5 ( pentan 2 yl) 1 h pyrazol 4 amine represent a significant contribution to the field of chemical biology and pharmaceutical research. Their unique structural features and promising biological activities make them valuable tools for developing new treatments against various diseases. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in advancing medical science.